molecular formula C8H9BrN2O B14797957 3-(6-Bromopyridin-3-YL)oxetan-3-amine

3-(6-Bromopyridin-3-YL)oxetan-3-amine

Cat. No.: B14797957
M. Wt: 229.07 g/mol
InChI Key: JCQJBWHJRICCBY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-(6-Bromopyridin-3-YL)oxetan-3-amine is a bicyclic organic compound featuring an oxetane ring fused to a brominated pyridine moiety. The bromine atom at the 6-position of the pyridine ring enhances its utility as a versatile intermediate in medicinal chemistry, particularly in Suzuki-Miyaura cross-coupling reactions for constructing complex aryl-aryl bonds . The oxetane ring contributes to improved solubility and metabolic stability compared to traditional aromatic systems, making it valuable in drug discovery .

Properties

Molecular Formula

C8H9BrN2O

Molecular Weight

229.07 g/mol

IUPAC Name

3-(6-bromopyridin-3-yl)oxetan-3-amine

InChI

InChI=1S/C8H9BrN2O/c9-7-2-1-6(3-11-7)8(10)4-12-5-8/h1-3H,4-5,10H2

InChI Key

JCQJBWHJRICCBY-UHFFFAOYSA-N

Canonical SMILES

C1C(CO1)(C2=CN=C(C=C2)Br)N

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 3-(6-Bromopyridin-3-YL)oxetan-3-amine typically involves the following

Comparison with Similar Compounds

Analysis :

  • The bromopyridine moiety in the target compound provides distinct electronic properties (e.g., electron-withdrawing effect) compared to bromophenyl derivatives, influencing reactivity in cross-coupling reactions .
  • Methyl-substituted analogues exhibit lower molecular weight and improved solubility, favoring fragment libraries in early-stage drug discovery .

Analogues with Heterocyclic Replacements

Compound Name Key Structural Difference Molecular Formula Molecular Weight Key Properties/Applications Reference
3-(6-Bromopyridin-3-YL)oxetan-3-amine Pyridine-oxetane fusion C₈H₉BrN₂O 229.08 g/mol Versatile cross-coupling substrate
(6-Bromo-pyridazin-3-yl)-cyclopropyl-amine Pyridazine ring with cyclopropyl amine C₇H₉BrN₃ 215.07 g/mol Nucleic acid mimetics; kinase inhibitors
3-(6-Bromopyridin-3-yl)oxazolidin-2-one Oxazolidinone ring (vs. oxetane) C₈H₇BrN₂O₂ 243.06 g/mol Antibacterial scaffold; conformational rigidity

Analysis :

  • Replacement of oxetane with oxazolidinone introduces a carbonyl group, increasing hydrogen-bonding capacity and rigidity, which is critical for antibacterial activity .
  • Pyridazine derivatives (e.g., cyclopropyl-amine analogues) offer distinct electronic profiles for targeting enzymes like kinases .

Reactivity in Cross-Coupling

  • The bromine atom in the target compound enables efficient Suzuki-Miyaura couplings with boronic acids, a feature less effective in chlorinated or methylated analogues due to reduced leaving-group ability .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.